Cas no 2171601-55-9 (1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}-5-methylpiperidine-2-carboxylic acid)

• Product Name: 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}-5-methylpiperidine-2-carboxylic acid
• CAS No: 2171601-55-9
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6425518
• PubChem ID: 165558464
• Update Time: 2025-06-11

1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}-5-methylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}-5-methylpiperidine-2-carboxylic acid
• EN300-1475170
• 2171601-55-9
• 1-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanoyl}-5-methylpiperidine-2-carboxylic acid

• Inchi： 1S/C27H32N2O5/c1-3-18(25(30)29-15-17(2)12-13-24(29)26(31)32)14-28-27(33)34-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,17-18,23-24H,3,12-16H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： PRPOZRSJPFIJBL-UHFFFAOYSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CC)N1CC(C)CCC1C(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}-5-methylpiperidine-2-carboxylic acid

1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}-5-methylpiperidine-2-carboxylic acid (CAS No. 2171601-55-9): A Comprehensive Overview

1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}-5-methylpiperidine-2-carboxylic acid (CAS No. 2171601-55-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Proline Derivative, is a key intermediate in the synthesis of various bioactive molecules and therapeutic agents. Its unique structural features and functional groups make it a valuable tool in the development of novel drugs and therapeutic strategies.

The Fmoc-Proline Derivative is characterized by its central piperidine ring, which is substituted with a methyl group at the 5-position and a carboxylic acid group at the 2-position. The amino group on the butanoyl side chain is protected by a fluorenylmethyloxycarbonyl (Fmoc) group, which is widely used in peptide synthesis to prevent premature reactions and ensure controlled stepwise coupling. This protection strategy is crucial for maintaining the integrity and reactivity of the amino group during synthetic processes.

Recent advancements in medicinal chemistry have highlighted the importance of Fmoc-Proline Derivative in the development of prodrugs and targeted drug delivery systems. Prodrugs are inactive precursors that are converted into active drugs within the body, often through enzymatic or chemical processes. The use of prodrugs can enhance drug stability, improve pharmacokinetic properties, and reduce side effects. In this context, Fmoc-Proline Derivative serves as a versatile building block for designing prodrugs with improved therapeutic profiles.

In addition to its applications in prodrug design, Fmoc-Proline Derivative has shown promise in the synthesis of peptidomimetics. Peptidomimetics are molecules that mimic the structure and function of peptides but exhibit enhanced stability and bioavailability. These compounds are particularly useful in addressing challenges associated with peptide-based therapeutics, such as rapid degradation and poor oral bioavailability. The ability to fine-tune the properties of peptidomimetics through precise chemical modifications makes Fmoc-Proline Derivative an essential component in this field.

The synthesis of Fmoc-Proline Derivative typically involves several steps, including the protection of the amino group with Fmoc, followed by functionalization of the carboxylic acid group to introduce desired substituents. Advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS) and solution-phase synthesis, have been employed to optimize the production process and ensure high yields and purity. These methods have significantly contributed to the scalability and commercial viability of Fmoc-Proline Derivative.

In clinical research, Fmoc-Proline Derivative has been evaluated for its potential in various therapeutic areas. For instance, studies have explored its role in modulating protein-protein interactions, which are critical for many biological processes and disease mechanisms. By interfering with specific protein interactions, Fmoc-Proline Derivative-based compounds can potentially disrupt pathological pathways and offer new treatment options for diseases such as cancer, neurodegenerative disorders, and infectious diseases.

The safety profile of Fmoc-Proline Derivative is another important aspect that has been extensively studied. Preclinical data have shown that this compound exhibits low toxicity and good biocompatibility, making it suitable for further development into clinical candidates. However, ongoing research is necessary to fully understand its pharmacological properties and potential side effects.

In conclusion, 1-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanoyl}-5-methylpiperidine-2-carboxylic acid (CAS No. 2171601-55-9) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile applications make it an invaluable tool for developing novel drugs and therapeutic strategies. As research continues to uncover new possibilities, the potential impact of this compound on healthcare innovation remains promising.